Cas no 200501-98-0 (butane, 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)-)

• Product name: butane, 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)-
• CAS No: 200501-98-0
• MF: C₅H₅OF₇
• MW: 214.0814
• CID: 1391800
• PubChem ID: 71358567

butane, 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• butane, 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)-
• 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)butane
• 1,1,1,2-Tetrafluorobutan-2-yl trifluoromethyl ether
• LogP
• 200501-98-0
• DTXSID70782568
• 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)-butane
• CVIXMBCGUZGAQK-UHFFFAOYSA-N

• Inchi： InChI=1S/C5H5F7O/c1-2-3(6,4(7,8)9)13-5(10,11)12/h2H2,1H3
• InChI Key： CVIXMBCGUZGAQK-UHFFFAOYSA-N
• SMILES： CCC(C(F)(F)F)(OC(F)(F)F)F

Computed Properties

• Exact Mass: 214.02285
• Monoisotopic Mass: 214.02286191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.375
• Boiling Point: 45.623°C at 760 mmHg
• Refractive Index: 1.288
• PSA: 9.23